Cas no 26184-62-3 ((S)-(+)-2-Pentanol)

• Product Name: (S)-(+)-2-Pentanol
• CAS No: 26184-62-3
• Molecular Formula: C₅H₁₂O
• Molecular Weight: 88.14818
• MDL: MFCD00065952
• CID: 52871
• PubChem ID: 2724896

(S)-(+)-2-Pentanol Properties

Names and Identifiers

• (S)-(+)-2-Pentanol
• (S)-2-Pentanole
• 2-Pentanol, (2S)-
• (S)-Pentan-2-ol
• s-2-pentanol
• (s)-2-pentanol
• AKOS015840326
• (2S)-2-pentanol
• EN300-253342
• AKOS006341288
• DTXSID901044955
• (2S)-pentan-2-ol
• Q20680358
• BDBM36158
• (s)(+)-2-pentanol
• (S)-(+)-2-Pentanol, 98%
• (s)-(-)-2-pentanol
• T72186
• (+)-2-Pentanol
• A5193
• s-(+)-2-pentanol
• P0743
• 26184-62-3
• (S)-(+)-2-Pentanol, ChiPros(R), produced by BASF, 98%
• MFCD00065952

• MDL： MFCD00065952
• InChIKey： JYVLIDXNZAXMDK-YFKPBYRVSA-N
• Inchi： 1S/C5H12O/c1-3-4-5(2)6/h5-6H,3-4H2,1-2H3/t5-/m0/s1
• SMILES： CCC[C@H](C)O
• BRN： 1718820

Computed Properties

• Exact Mass: 88.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 88.089
• Heavy Atom Count: 6
• Complexity: 27.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.16730
• PSA: 20.23
• Refractive Index: n20/D 1.406(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 119°C
• Melting Point: -50 °C
• Flash Point: Fahrenheit: 93.2 ° f
  Celsius: 34 ° c
  
• Color/Form: Not determined
• Solubility: dissolve in water
• Specific Rotation: 13 º (c=neat)
• Optical Activity: [α]25/D +13°, neat
• Density: 0.81 g/mL at 25 °C(lit.)

Related Categories

• Other Chemical Reagents